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Compound of Interest

Compound Name: (5-Bromopyrimidin-2-yl)methanol

Cat. No.: B049384

In-Depth Technical Guide: (5-Bromopyrimidin-2-
yl)methanol

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical intermediates is paramount. This guide provides a detailed overview of (5-
Bromopyrimidin-2-yl)methanol, a heterocyclic compound with applications in medicinal
chemistry and organic synthesis.

Core Compound Data

(5-Bromopyrimidin-2-yl)methanol is a substituted pyrimidine derivative. The presence of a
bromine atom and a hydroxymethyl group makes it a versatile building block for the synthesis
of more complex molecules.

Physicochemical Properties

A summary of the key quantitative data for (5-Bromopyrimidin-2-yl)methanol is presented
below.
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Property Value Reference
Molecular Formula CsHsBrN20 [1112113114]
Molecular Weight 189.01 g/mol [21[31[4]
CAS Number 22433-12-1 [1][3][4]
Appearance Solid [1]

Purity Typically =95% [1][5]

InChi Key ZRHVXSBXNUJBGF- [l

UHFFFAOYSA-N

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of (5-Bromopyrimidin-2-
yl)methanol are often proprietary or published in peer-reviewed scientific literature. However, a
general methodological approach for its synthesis could involve the reduction of a
corresponding carboxylic acid or ester, or the formylation of a related bromopyrimidine followed
by reduction.

A standard analytical workflow for the characterization of (5-Bromopyrimidin-2-yl)methanol
would typically involve the following techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure and
confirm the connectivity of atoms. Both *H NMR and 3C NMR would be employed.

e Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental
composition. High-resolution mass spectrometry (HRMS) would provide a precise mass
measurement.

o High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound. A
suitable column and mobile phase would be selected to achieve optimal separation of the

target compound from any impurities.

« Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the
hydroxyl (-OH) group.
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Conceptual Workflow: Compound Analysis

The following diagram illustrates a typical workflow for the procurement and analysis of a
chemical intermediate like (5-Bromopyrimidin-2-yl)methanol in a research and development

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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